![molecular formula C25H20ClN3O2S2 B4017581 1-(4-chlorobenzoyl)-3-[(6-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-2-azepanone](/img/structure/B4017581.png)
1-(4-chlorobenzoyl)-3-[(6-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-2-azepanone
Description
Synthesis Analysis
Research on compounds with structural similarities involves multi-step synthetic routes that may include cyclization, aza-Wittig reactions, and substitutions. For instance, compounds have been synthesized using aza-Wittig reactions and further treated to yield various derivatives, indicating the versatility and complexity of synthesizing such compounds (Liu, He, & Ding, 2007). Additionally, domino reactions involving thienopyrimidin compounds demonstrate the intricate pathways possible in synthesizing related structures (Erkin & Ramsh, 2014).
Molecular Structure Analysis
Structural analysis of related compounds often involves X-ray crystallography and NMR spectroscopy, providing detailed insights into molecular conformations and configurations. Investigations on compounds like 1-(4-chloromethylbenzoyl)-3-(4, 6-di-substituted pyrimidine-2-yl)thioureas have elucidated non-covalent interactions and crystal packing through X-ray diffraction and NMR techniques (Zhang et al., 2018).
Chemical Reactions and Properties
The reactivity of thienopyrimidin compounds with nucleophiles and other reagents can lead to a wide array of chemical transformations, producing derivatives with varying functional groups. These reactions are pivotal in exploring the chemical diversity and potential applications of such compounds. For example, the synthesis of thieno[3′,2′:4,5]thieno[2,3-d]pyrimidin-4(3H)-ones via iminophosphorane and aza-Wittig reactions highlights the compound's reactive versatility (Chen & Ding, 2009).
properties
IUPAC Name |
1-(4-chlorobenzoyl)-3-(6-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylazepan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20ClN3O2S2/c26-18-11-9-17(10-12-18)24(30)29-13-5-4-8-20(25(29)31)32-22-19-14-21(16-6-2-1-3-7-16)33-23(19)28-15-27-22/h1-3,6-7,9-12,14-15,20H,4-5,8,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYMGNWPNRZBXAH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(=O)C(C1)SC2=NC=NC3=C2C=C(S3)C4=CC=CC=C4)C(=O)C5=CC=C(C=C5)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20ClN3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Chlorophenyl)carbonyl]-3-[(6-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanyl]azepan-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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